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Compound of Interest

Ethyl 4-hydroxyquinoline-3-
Compound Name:
carboxylate

Cat. No. B372582

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Ethyl 4-hydroxyquinoline-3-carboxylate. The
following procedures are designed to ensure the safe handling and disposal of this chemical
compound.

Chemical Information:

Chemical Name: Ethyl 4-hydroxyquinoline-3-carboxylate

CAS Number: 26892-90-0

Molecular Formula: C12H11NOs3

Appearance: White to light yellow to light orange crystalline powder.[1]

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of
defense against chemical exposure. The following table summarizes the recommended PPE
for handling Ethyl 4-hydroxyquinoline-3-carboxylate.
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PPE Category Specification

Wear chemical safety goggles with side shields
Eye and Face Protection or a face shield. Standard safety glasses are not

sufficient.

- Gloves: Chemical-resistant gloves are
mandatory. For prolonged or repeated contact, it
is recommended to use gloves with a protection
class of 5 or higher, which corresponds to a
Skin Protection breakthrough time of more than 240 minutes.[2]
- Lab Coat: A standard laboratory coat should be
worn and buttoned to its full length. - Protective
Clothing: For tasks with a higher risk of
exposure, consider additional protective

clothing.

- For low dust levels: A NIOSH-approved N95 or
equivalent dust respirator should be used. - For
higher or unknown concentrations: A powered
Respiratory Protection air-purifying respirator (PAPR) with a particulate
filter or a supplied-air respirator may be
necessary. A proper fit test is required for all

tight-fitting respirators.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risks. The following
step-by-step procedures should be followed.

1. Preparation and Engineering Controls:
» Always handle Ethyl 4-hydroxyquinoline-3-carboxylate in a well-ventilated area.

o For procedures that may generate dust, such as weighing or transferring solids, use a
chemical fume hood or a ventilated balance enclosure.
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Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

Before starting any work, ensure all necessary PPE is available and in good condition.
. Handling and Experimental Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in the dust.

When weighing the compound, do so on a tared weigh paper or in a container to minimize
contamination of the balance.

Keep containers of the chemical tightly closed when not in use.
After handling, wash hands thoroughly with soap and water, even if gloves were worn.
Do not eat, drink, or smoke in the laboratory.
. Spill Management:
In case of a spill, evacuate the immediate area.

For small spills of solid material, carefully sweep or vacuum the powder. Avoid generating
dust. Place the collected material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.
For larger spills, contact your institution's environmental health and safety (EHS) department.
. Disposal Plan:

Dispose of Ethyl 4-hydroxyquinoline-3-carboxylate and any contaminated materials (e.g.,
gloves, weigh papers, pipette tips) as hazardous chemical waste.

Place all waste in a clearly labeled, sealed, and appropriate waste container.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b372582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of this chemical down the drain.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points for the safe handling of
Ethyl 4-hydroxyquinoline-3-carboxylate.
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Safe Handling Workflow for Ethyl 4-hydroxyquinoline-3-carboxylate
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Caption: Workflow for safe handling of Ethyl 4-hydroxyquinoline-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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